![molecular formula C9H14N4OS B2460255 N-(5,6-dihydrothiazolo[2,3-c][1,2,4]triazol-3-yl)-3-methylbutanamide CAS No. 933239-20-4](/img/structure/B2460255.png)
N-(5,6-dihydrothiazolo[2,3-c][1,2,4]triazol-3-yl)-3-methylbutanamide
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Overview
Description
Scientific Research Applications
Antimicrobial and Antitumor Properties
A series of 4-amino-5-cyano-3-substituted-2,3-dihydrothiazol-2-thiones and their triazolo and triazinopyrimidine derivatives were synthesized, displaying promising antimicrobial activity, though none showed appreciable antitumor activity (M. Said et al., 2004). Additionally, novel 1,2,4-triazole derivatives exhibited good to moderate antimicrobial activities against various microorganisms, underscoring the potential of these compounds in addressing infectious diseases (H. Bektaş et al., 2007).
Anticonvulsant Activities
The synthesis of 7-phenyl-4,5,6,7-tetrahydrothieno[3,2-b]pyridine derivatives containing triazole and other heterocycle substituents revealed significant anticonvulsant activity in experimental models, highlighting the potential of these compounds in treating seizure disorders (Shiben Wang et al., 2019).
Anti-inflammatory and Skin Disease Applications
α-Lipoic acid-based PPARγ agonists, including derivatives such as N-(2-{4-[2,4-dioxo(1,3-thiazolidin-5-yl)methyl]phenoxy}ethyl)-5-(1,2-dithiolan-3-yl)-N-methylpentanamide, demonstrated potent anti-inflammatory effects and hold promise for treating inflammatory skin conditions like contact dermatitis, atopic dermatitis, and psoriasis (M. Venkatraman et al., 2004).
Cardiovascular Applications
Compounds with triazolo[1,5-a]pyrimidine and related structures have been explored for their cardiovascular effects, including coronary vasodilation and antihypertensive activities. For instance, 1,2,4-triazolo[1,5-a]pyrimidines fused to heterocyclic systems demonstrated promising cardiovascular agent profiles (Y. Sato et al., 1980).
Mechanism of Action
Future Directions
The future directions for research on “N-(5,6-dihydrothiazolo[2,3-c][1,2,4]triazol-3-yl)-3-methylbutanamide” could involve further exploration of its synthesis, molecular structure, chemical reactions, mechanism of action, physical and chemical properties, and safety and hazards. This could lead to a better understanding of the compound and its potential applications .
Properties
IUPAC Name |
N-(5,6-dihydro-[1,3]thiazolo[2,3-c][1,2,4]triazol-3-yl)-3-methylbutanamide |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H14N4OS/c1-6(2)5-7(14)10-8-11-12-9-13(8)3-4-15-9/h6H,3-5H2,1-2H3,(H,10,11,14) |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
ONMIHAIKNBLEMB-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)CC(=O)NC1=NN=C2N1CCS2 |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H14N4OS |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
226.30 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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